Cas no 338982-34-6 ({2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol)

• Product Name: {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol
• CAS No: 338982-34-6
• MF: C₁₂H₁₀ClNOS
• MW: 251.731900691986
• MDL: MFCD00794372
• CID: 1465802
• PubChem ID: 2763778
• Update Time: 2025-05-20

{2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol Chemical and Physical Properties

Names and Identifiers

• [2-(2-chlorophenyl)sulfanylpyridin-3-yl]methanol
• {2-[(2-chlorophenyl)sulfanyl]-3-pyridinyl}methanol
• AC1MC8T4
• Oprea1_465707
• CTK8A3093
• MolPort-002-344-978
• SBB101019
• 3L-357S
• AG-A-98370
• MFCD00794372
• 338982-34-6
• {2-[(2-chlorophenyl)sulfanyl]pyridin-3-yl}methanol
• (2-(2-chlorophenylthio)pyridin-3-yl)methanol
• (2-[(2-Chlorophenyl)sulfanyl]-3-pyridinyl)methanol
• AKOS005070168
• (2-((2-Chlorophenyl)thio)pyridin-3-yl)methanol
• DTXSID40377142
• {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol

• MDL： MFCD00794372
• Inchi： 1S/C12H10ClNOS/c13-10-5-1-2-6-11(10)16-12-9(8-15)4-3-7-14-12/h1-7,15H,8H2
• InChI Key： QKJRUHFQCBPDMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1C(=CC=CN=1)CO

Computed Properties

• Exact Mass: 251.0171628g/mol
• Monoisotopic Mass: 251.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Melting Point: 92-94°C

{2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol

Introduction to {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol (CAS No. 338982-34-6)

{2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol (CAS No. 338982-34-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. The chemical structure of {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol includes a pyridine ring, a sulfanyl group, and a chlorophenyl moiety, which collectively contribute to its pharmacological properties.

The synthesis of {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol typically involves multistep reactions, including the formation of the sulfanyl bond and the introduction of the chlorophenyl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

In terms of its biological activity, {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter crucial for cognitive function. A study published in Bioorganic & Medicinal Chemistry Letters (2019) demonstrated that {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol exhibited potent inhibitory activity against AChE, suggesting its potential as a lead compound for the development of treatments for neurodegenerative diseases such as Alzheimer's disease.

Beyond its role as an enzyme inhibitor, {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties. In a study published in the European Journal of Medicinal Chemistry (2020), researchers found that {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be further explored for its potential in treating inflammatory disorders.

The pharmacokinetic properties of {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol have also been studied to assess its suitability as a drug candidate. Research published in Pharmaceutical Research (2018) reported that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it demonstrated good oral bioavailability and low toxicity, which are essential characteristics for a successful drug candidate.

In addition to its therapeutic potential, {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups, making it a valuable intermediate in organic synthesis. For instance, it has been utilized in the synthesis of pyrazole derivatives with antiviral activity against HIV and other viral infections.

The safety profile of {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, {2-(2-Chlorophenyl)sulfanyl-3-pyridinyl}methanol (CAS No. 338982-34-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into its synthesis, biological activity, and safety profile will undoubtedly contribute to advancing our understanding and utilization of this important compound.